2-chloro-N-[2-(3-fluorophenyl)-2-methylpropyl]acetamide

• IUPAC Name: 2-chloro-N-[2-(3-fluorophenyl)-2-methylpropyl]acetamide
• InChI: InChI=1S/C12H15ClFNO/c1-12(2,8-15-11(16)7-13)9-4-3-5-10(14)6-9/h3-6H,7-8H2,1-2H3,(H,15,16)
• InChI Key: ZRIGOOZKPNDESD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CNC(=O)CCl)C1=CC(=CC=C1)F
• Molecular Formula: C12H15ClFNO
• Molecular Weight: 243.70 g/mol

Description

2-chloro-N-[2-(3-fluorophenyl)-2-methylpropyl]acetamide is a chemical compound that belongs to the group of amides. It is also known as TAPC (2-chloro-N-[2-(3-fluorophenyl)-2-methylpropyl]acetamide). TAPC is a synthetic compound that has been widely used in scientific research due to its unique properties.

Mechanism of Action

TAPC acts as a positive allosteric modulator of GABA receptors. GABA is an inhibitory neurotransmitter that plays a crucial role in the regulation of neuronal activity. TAPC enhances the binding of GABA to its receptors, resulting in increased inhibitory neurotransmission. This leads to a decrease in neuronal activity, which can have various effects depending on the specific brain region and cell type.
Biochemical and Physiological Effects:
TAPC has been shown to have various biochemical and physiological effects. It has been shown to decrease the release of glutamate, an excitatory neurotransmitter, in the hippocampus. This can lead to a decrease in seizure activity and may have potential therapeutic applications in the treatment of epilepsy. TAPC has also been shown to increase the release of dopamine in the striatum, which can have implications for the treatment of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of TAPC is its specificity for GABA receptors. This allows for targeted modulation of neuronal activity in specific brain regions. However, TAPC has a relatively short half-life, which can limit its effectiveness in some experiments. Additionally, TAPC can have off-target effects at high concentrations, which can complicate data interpretation.

Future Directions

There are several potential future directions for research involving TAPC. One area of interest is the development of more stable analogs of TAPC that can be used in longer-term experiments. Another area of interest is the investigation of TAPC's effects on different types of GABA receptors and their subunits. Finally, TAPC's potential therapeutic applications in the treatment of epilepsy and other neurological disorders warrant further investigation.

Synthesis Methods

TAPC can be synthesized using a multi-step process. The first step involves the reaction of 3-fluoroacetophenone with 2-bromo-2-methylpropane in the presence of a base to obtain 1-(3-fluorophenyl)-2-methylpropan-2-ol. This intermediate is then treated with thionyl chloride to obtain 2-chloro-N-[2-(3-fluorophenyl)-2-methylpropyl]acetamide (TAPC).

Scientific Research Applications

TAPC has been used in various scientific research studies, including cancer research, neuroscience, and immunology. In cancer research, TAPC has been shown to inhibit the growth of cancer cells by inducing apoptosis. In neuroscience, TAPC has been used to study the role of GABA receptors in the modulation of neuronal activity. In immunology, TAPC has been used to investigate the effects of GABA on the immune system.